Cas no 2171859-47-3 (tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate
• CAS No: 2171859-47-3
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5566089
• PubChem ID: 165592599
• Update Time: 2025-10-17

tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(1-aminocyclobutyl)-2-methylphenyl]carbamate
• EN300-1627476
• 2171859-47-3
• tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate

• Inchi： 1S/C16H24N2O2/c1-11-10-12(16(17)8-5-9-16)6-7-13(11)18-14(19)20-15(2,3)4/h6-7,10H,5,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： ZPUQNSPXTWZXNH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C1(CCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate

tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate (CAS No. 2171859-47-3): An Overview of Its Structure, Synthesis, and Potential Applications

tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate (CAS No. 2171859-47-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminocyclobutyl moiety, and a methylphenylcarbamate functional group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate, while the aminocyclobutyl moiety is linked to the para position of the phenyl ring, which also bears a methyl group at the meta position. This arrangement provides the compound with a high degree of conformational flexibility and stability, which are crucial for its biological interactions.

The synthesis of tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate typically involves several steps. One common approach is to start with 4-(1-aminocyclobutyl)-2-methylphenol, which can be synthesized through the reaction of 4-bromo-2-methylphenol with 1,3-dibromopropane followed by reduction to form the cyclobutane ring. The resulting amine is then reacted with tert-butyl chloroformate to form the carbamate. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the potential therapeutic applications of tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their signaling pathways and affecting various physiological processes. For example, it has been found to exhibit agonist activity at certain serotonin receptors, which could have implications for treating mood disorders and anxiety.

In addition to its potential as a GPCR modulator, tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its intended biological effects. Furthermore, preliminary toxicity studies have shown that it has a wide therapeutic window and low toxicity, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate in various therapeutic indications. Early results from phase I trials have shown that it is well-tolerated by human subjects and exhibits promising pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, tert-butyl N-4-(1-aminocyclobutyl)-2-methylphenylcarbamate (CAS No. 2171859-47-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a GPCR modulator and anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further highlighting its importance in modern medicinal chemistry.